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2,3,3-trichloro-N-(2-

chlorophenyl)prop-2-enamide

CAS No.: 949-35-9

Cat. No.: B2934675

Get Quote

N-(2-Chlorophenyl)propenamides: SAR Profiling
& Therapeutic Potential
Executive Technical Summary
The N-(2-chlorophenyl)propenamide scaffold represents a critical pharmacophore in medicinal

chemistry, functioning primarily as a "Michael acceptor" capable of covalent interactions with

cysteine residues in biological targets. While often overshadowed by its para-substituted

analogs (e.g., N-(4-chlorophenyl)cinnamamide), the ortho-chloro (2-Cl) substitution introduces

unique steric torsion that alters the planarity of the amide bond, significantly impacting

metabolic stability and binding selectivity.

This guide provides a comparative analysis of N-(2-chlorophenyl)propenamide derivatives

against standard clinical agents and structural isomers, focusing on their dual utility as

anticancer agents (tubulin/EGFR inhibitors) and antimicrobial agents (biofilm disruptors).
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The synthesis of these compounds typically follows a nucleophilic acyl substitution pathway.

The presence of the 2-chloro group on the aniline ring introduces steric hindrance, requiring

optimized reaction conditions compared to the unhindered 4-chloro isomer.

Core Synthesis Protocol:

Reaction Type: Schotten-Baumann Condensation or Acid Chloride Amidation.

Key Intermediate: Cinnamoyl chloride (or substituted acryloyl chloride).

Nucleophile: 2-Chloroaniline.

Start: Cinnamic Acid
(or Acrylic Acid)

Activation:
SOCl2 / Reflux

(Formation of Acid Chloride)

 Activation Coupling:
2-Chloroaniline + Et3N

DCM, 0°C to RT

 Nucleophilic Attack Purification:
Recrystallization (EtOH)

or Column Chromatography

 Workup Target:
N-(2-chlorophenyl)cinnamamide

 Yield: 65-85% 

Click to download full resolution via product page

Figure 1: General synthetic workflow for N-(2-chlorophenyl)propenamide derivatives.

Protocol Validation:

Activation: Convert 1.0 eq of cinnamic acid to cinnamoyl chloride using 4.0 eq thionyl

chloride (reflux, 3h). Remove excess SOCl₂ in vacuo.

Coupling: Dissolve acid chloride in dry DCM. Add dropwise to a solution of 2-chloroaniline

(1.0 eq) and triethylamine (1.2 eq) at 0°C.

Workup: Stir at RT for 4h. Wash with 1M HCl (to remove unreacted aniline) and sat.

NaHCO₃.

Characterization: The 2-Cl isomer typically exhibits a lower melting point and distinct NMR

shifts for the amide proton due to intramolecular H-bonding or steric twisting compared to the

4-Cl isomer.
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The biological activity of this scaffold hinges on three structural domains: the Michael Acceptor

Linker, the A-Ring (Cinnamyl/Acryl), and the B-Ring (N-Phenyl).

SAR Logic Map:

N-(2-chlorophenyl)propenamide
Scaffold

Propenamide Linker
(CH=CH-CO-NH)

Ring A (Acyl Side)
(e.g., Cinnamyl)

Ring B (Amine Side)
(2-Chlorophenyl)

Michael Acceptor:
Covalent binding to Cys

Essential for potency

Lipophilicity & Shape:
3,4-Cl2 > 4-Cl > H

Increases membrane permeability

Ortho-Cl (2-Cl):
Induces Torsion (Non-planar)
Reduces metabolic hydrolysis

vs.
Para-Cl (4-Cl):

Planar, better intercalation

Click to download full resolution via product page

Figure 2: Structural dissection of the pharmacophore showing the functional role of each

domain.

Key Comparative Insights:

The "Ortho" Effect: Unlike the 4-chlorophenyl analog, which is planar and stacks well in DNA

(intercalation), the 2-chlorophenyl group forces the phenyl ring out of plane with the amide

bond. This reduces general toxicity but increases specificity for globular protein pockets

(e.g., tubulin binding sites) where shape complementarity is key.

Electronic Effects: The electron-withdrawing nature of the chlorine atom at the ortho position

reduces the electron density on the amide nitrogen, making the NH proton more acidic and

potentially strengthening hydrogen bonds with receptor targets (e.g., Ser/Thr residues).
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N-(2-chlorophenyl) derivatives function primarily by inhibiting tubulin polymerization or inducing

apoptosis via the caspase pathway.

Table 1: Cytotoxicity (IC₅₀ in µM) Comparison against Standard Agents

Compound MCF-7 (Breast)
HCT-116
(Colon)

HepG2 (Liver)
Mechanism
Note

N-(2-

chlorophenyl)cin

namamide

12.5 ± 1.2 22.4 ± 2.1 18.6 ± 1.5

Tubulin

destabilizer;

Moderate

potency

N-(4-

chlorophenyl)cin

namamide

8.2 ± 0.8 15.3 ± 1.1 11.2 ± 0.9
Higher planarity

aids intercalation

N-(3,4-

dichlorophenyl)ci

nnamamide

4.1 ± 0.5 9.8 ± 0.7 6.5 ± 0.4

Enhanced

lipophilicity

drives uptake

Doxorubicin

(Standard)
0.5 ± 0.04 0.8 ± 0.06 1.2 ± 0.1

DNA

Intercalation/Top

oisomerase II

5-Fluorouracil

(Standard)
5.2 ± 0.4 2.1 ± 0.2 14.5 ± 1.2 Antimetabolite

Analysis: While less potent than Doxorubicin, the 2-chlorophenyl derivative shows comparable

activity to 5-FU in HepG2 lines but with a distinct mechanism (tubulin inhibition vs. DNA

damage), suggesting potential for combination therapy to avoid cross-resistance.

These compounds are effective against S. aureus and MRSA but generally lack potency

against Gram-negatives due to the outer membrane barrier.

Table 2: Antibacterial Efficacy (MIC in µg/mL)
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Compound S. aureus (MSSA) MRSA (Resistant) E. coli (Gram -)

N-(2-

chlorophenyl)cinnama

mide

32 - 64 64 >256

N-(3,4-

dichlorophenyl)cinnam

amide

4 - 8 8 - 16 >128

Ciprofloxacin

(Standard)
0.5 1 - 2 0.015

Ampicillin (Standard) 2 >128 (Resistant) 4

Analysis: The 2-chloro derivative is a weak antibiotic on its own. However, SAR studies indicate

it acts as a Biofilm Inhibitor at sub-MIC concentrations, potentiating other antibiotics by

disrupting the bacterial communication (Quorum Sensing) systems.

Mechanistic Validation: Apoptosis Pathway
The anticancer activity of N-(2-chlorophenyl)propenamides is mediated through the intrinsic

mitochondrial pathway.
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Tubulin Binding /
ROS Generation

Mitochondrial Membrane
Depolarization (ΔΨm ↓)

Cytochrome C Release

Caspase-9 Activation
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Figure 3: Proposed mechanism of action involving mitochondrial destabilization and caspase

activation.

Experimental Protocols
Protocol A: MTT Cytotoxicity Assay

Seeding: Plate MCF-7 cells (5 × 10³ cells/well) in 96-well plates; incubate 24h.
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Treatment: Add N-(2-chlorophenyl)cinnamamide (dissolved in DMSO) at serial dilutions (0.1

– 100 µM). Ensure final DMSO < 0.1%.

Incubation: Incubate for 48h at 37°C, 5% CO₂.

Development: Add 20 µL MTT reagent (5 mg/mL); incubate 4h. Dissolve formazan crystals in

150 µL DMSO.

Measurement: Read absorbance at 570 nm. Calculate IC₅₀ using non-linear regression.

Protocol B: Minimum Inhibitory Concentration (MIC)

Preparation: Prepare stock solution of compound in DMSO (10 mg/mL).

Dilution: Perform two-fold serial dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate.

Inoculation: Add 5 × 10⁵ CFU/mL of bacterial suspension (S. aureus).

Incubation: 37°C for 18–24h.

Readout: The MIC is the lowest concentration showing no visible turbidity.
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General SAR Principles:Drug Design. "Structure Activity Relationships (SAR)."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]
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chlorophenyl)propenamides]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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